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Compound of Interest

Compound Name: Erythrodiol diacetate

Cat. No.: B162411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erythrodiol diacetate, the diacetylated form of the pentacyclic triterpenoid erythrodiol, is a

valuable chemical standard for a range of analytical and research applications. Found in

various plant species, it and its parent compound, erythrodiol, are subjects of interest in natural

product chemistry, pharmacology, and drug discovery due to their potential biological activities.

[1][2] As a chemical standard, erythrodiol diacetate serves as a crucial tool for the accurate

quantification and identification of this analyte in complex matrices, ensuring the reliability and

reproducibility of experimental results.

This document provides detailed application notes and protocols for the effective use of

erythrodiol diacetate as a chemical standard in research and quality control settings.

Physicochemical Properties and Specifications
Erythrodiol diacetate is a derivative of β-amyrin and possesses the following chemical

properties:
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Property Value Source

Molecular Formula C₃₄H₅₄O₄ [1]

Molecular Weight 526.8 g/mol [1]

IUPAC Name

[(4aR,6aS,6bR,8aR,10S,12aR,

14bS)-10-acetyloxy-

2,2,6a,6b,9,9,12a-

heptamethyl-

1,3,4,5,6,6a,7,8,8a,10,11,12,1

3,14b-tetradecahydropicen-4a-

yl]methyl acetate

PubChem

CAS Number 1896-77-1 PubChem

Appearance Solid [2]

Purity (Typical) ≥97.0% (by HPLC) Sigma-Aldrich

Applications
As a certified reference material, erythrodiol diacetate is primarily used in:

Quantitative Analysis: Accurate determination of erythrodiol diacetate concentration in plant

extracts, dietary supplements, and other botanical preparations.

Method Validation: As a standard for the validation of analytical methods, such as High-

Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

Quality Control: Ensuring the consistency and quality of raw materials and finished products

containing erythrodiol diacetate.

Pharmacokinetic Studies: As a reference standard in studies investigating the absorption,

distribution, metabolism, and excretion (ADME) of erythrodiol diacetate.

Biological Research: As a well-characterized compound in studies exploring its biological

activities, including its effects on cellular signaling pathways.
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Experimental Protocols
Preparation of Standard Stock and Working Solutions
Objective: To prepare accurate and stable standard solutions for calibration and quantification.

Materials:

Erythrodiol diacetate analytical standard

HPLC-grade methanol or acetonitrile

Class A volumetric flasks

Analytical balance

Protocol:

Stock Solution (e.g., 1 mg/mL):

Accurately weigh approximately 10 mg of erythrodiol diacetate standard.

Quantitatively transfer the weighed standard to a 10 mL volumetric flask.

Dissolve the standard in a small amount of the chosen solvent (methanol or acetonitrile).

Sonicate for 5-10 minutes to ensure complete dissolution.

Bring the solution to volume with the solvent and mix thoroughly.

Working Solutions:

Prepare a series of working standard solutions by serial dilution of the stock solution with

the mobile phase to be used in the analysis.

The concentration range of the working standards should bracket the expected

concentration of the analyte in the samples.

Storage and Stability:
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Store stock solutions at 2-8°C in amber glass vials to protect from light.

The stability of the solutions should be determined under the specific storage conditions

used. A general guideline is to prepare fresh working solutions daily.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
Objective: To provide a robust and reproducible HPLC method for the separation and

quantification of erythrodiol diacetate. This protocol is adapted from methods for similar

compounds and should be validated for specific applications.

Instrumentation and Conditions:

Parameter Recommended Conditions

HPLC System A system with a UV detector

Column
C18 reverse-phase column (e.g., 4.6 mm x 250

mm, 5 µm particle size)

Mobile Phase

Isocratic: Acetonitrile and water (e.g., 80:20 v/v).

Gradient elution may be required for complex

matrices.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 210 nm

Injection Volume 10 µL

Sample Preparation:

The sample preparation method will vary depending on the matrix. For plant extracts, a solid-

phase extraction (SPE) or liquid-liquid extraction may be necessary to remove interfering

substances.

Analysis Workflow:
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Caption: High-Performance Liquid Chromatography (HPLC) analytical workflow.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To provide a sensitive and specific GC-MS method for the identification and

quantification of erythrodiol diacetate, particularly in complex matrices. Derivatization may be

necessary to improve volatility and chromatographic performance.

Instrumentation and Conditions:
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Parameter Recommended Conditions

GC-MS System A GC system coupled to a mass spectrometer

Column
A non-polar capillary column (e.g., DB-5ms, 30

m x 0.25 mm, 0.25 µm film thickness)

Carrier Gas Helium at a constant flow rate of 1 mL/min

Injector Temperature 280°C

Oven Program
Start at 150°C, hold for 2 min, ramp to 300°C at

10°C/min, hold for 10 min

MS Transfer Line Temp 280°C

Ion Source Temp 230°C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range m/z 50-600

Sample Preparation and Derivatization:

Extract the sample using an appropriate solvent (e.g., hexane, ethyl acetate).

Evaporate the solvent to dryness under a stream of nitrogen.

For derivatization, add a silylating agent (e.g., BSTFA with 1% TMCS) and heat at 70°C for

30 minutes.

Biological Activity and Signaling Pathways
Erythrodiol, the parent compound of erythrodiol diacetate, has been shown to modulate

several key signaling pathways, making it a compound of interest in drug development.

Induction of Apoptosis via the Fas/FasL Pathway
Erythrodiol has been reported to induce apoptosis in certain cancer cell lines. One of the

proposed mechanisms is through the activation of the extrinsic apoptosis pathway mediated by

the Fas receptor and its ligand (FasL).
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Caption: Erythrodiol-induced apoptosis via the Fas/FasL signaling pathway.
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Stabilization of ABCA1 Protein and Cholesterol Efflux
Erythrodiol has been shown to increase the protein levels of ATP-binding cassette transporter

A1 (ABCA1), a key regulator of cholesterol efflux from cells. This effect is achieved by inhibiting

the degradation of the ABCA1 protein, thereby increasing its half-life.[3][4][5]
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Caption: Mechanism of erythrodiol-mediated stabilization of ABCA1 protein.

Stability and Storage
As a chemical standard, the stability of erythrodiol diacetate is paramount.

Solid Form: Store the solid material at 2-8°C, protected from light and moisture.

In Solution: The stability of erythrodiol diacetate in solution is dependent on the solvent and

storage conditions. It is recommended to conduct in-house stability studies. For routine use,

prepare fresh working solutions daily.

Forced Degradation Studies:
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To develop a stability-indicating method, forced degradation studies should be performed. This

involves subjecting the erythrodiol diacetate standard to stress conditions such as:

Acidic and Basic Hydrolysis: e.g., 0.1 M HCl and 0.1 M NaOH at elevated temperatures.

Oxidation: e.g., 3% H₂O₂ at room temperature.

Thermal Stress: e.g., heating the solid or solution at a high temperature (e.g., 80°C).

Photostability: Exposing the solid or solution to UV and visible light.

The degradation products should be separated from the parent peak using the developed

analytical method to demonstrate its specificity.

Conclusion
Erythrodiol diacetate is a critical tool for researchers and scientists in the fields of natural

products, pharmacology, and drug development. Its use as a chemical standard enables

accurate quantification and identification, ensuring the validity of experimental data. The

protocols and information provided in these application notes offer a comprehensive guide for

the effective utilization of erythrodiol diacetate in a laboratory setting. For all applications, it is

essential to perform appropriate method validation to ensure the results are accurate and

reliable for the specific matrix and instrumentation used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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